Cas no 63808-86-6 (3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione)

• Product Name: 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione
• CAS No: 63808-86-6
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 2791571
• PubChem ID: 68168913
• Update Time: 2025-10-23

3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione
• 3,6-Bis[(4-aminophenyl)methyl]piperazine-2,5-dione
• F1916-0070
• DTXSID40738118
• 2,5-Piperazinedione, 3,6-bis[(4-aminophenyl)methyl]-
• 63808-86-6
• AKOS040694325
• SCHEMBL11926046

• Inchi： 1S/C18H20N4O2/c19-13-5-1-11(2-6-13)9-15-17(23)22-16(18(24)21-15)10-12-3-7-14(20)8-4-12/h1-8,15-16H,9-10,19-20H2,(H,21,24)(H,22,23)
• InChI Key： INNGSYZIZPQFQI-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC(=CC=2)N)NC(C(CC2C=CC(=CC=2)N)N1)=O

Computed Properties

• Exact Mass: 324.15862589Da
• Monoisotopic Mass: 324.15862589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione

Professional Introduction to 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione (CAS No. 63808-86-6)

3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number CAS No. 63808-86-6, has garnered attention due to its structural complexity and the diverse range of biological activities it exhibits. The presence of multiple functional groups, including amines and a piperazine ring, makes it a versatile candidate for further exploration in medicinal chemistry.

The molecular framework of 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione consists of two aromatic rings substituted with amino groups and connected via a piperazine moiety. This configuration not only contributes to its stability but also enhances its interactions with biological targets. The compound’s dual amine functionality allows for potential modifications that can be tailored to specific pharmacological needs, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione. Researchers have been investigating its potential role in various therapeutic areas, including central nervous system (CNS) disorders and neurodegenerative diseases. The compound’s ability to modulate neurotransmitter systems has made it a subject of intense study. For instance, studies suggest that it may interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor functions.

One of the most compelling aspects of 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione is its structural similarity to known pharmacologically active compounds. This similarity provides a strong foundation for structure-activity relationship (SAR) studies, allowing researchers to make informed predictions about its biological effects. By systematically modifying the compound’s structure, scientists can optimize its pharmacokinetic and pharmacodynamic properties to enhance efficacy and reduce side effects.

The synthesis of 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione is another area of active research. The development of efficient synthetic routes is essential for producing the compound in sufficient quantities for both preclinical and clinical studies. Recent advancements in synthetic methodologies have enabled the production of high-purity samples of this compound, facilitating more accurate and reliable experimental evaluations.

Evaluation of the toxicological profile of 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione is critical before it can be considered for therapeutic use. Preliminary toxicology studies have provided insights into its safety profile, indicating that it exhibits moderate toxicity at higher doses but remains relatively well-tolerated at lower concentrations. These findings are crucial for determining the appropriate dosage ranges for future clinical trials.

The potential applications of 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione extend beyond CNS disorders. Researchers are also exploring its utility in treating inflammatory conditions and cardiovascular diseases. The compound’s ability to interact with various biological pathways suggests that it may have broader therapeutic implications than initially anticipated.

The integration of computational chemistry and machine learning techniques has further accelerated the discovery process for compounds like 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione. These tools allow researchers to predict the biological activity of new molecules with high accuracy before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug development.

In conclusion, 3,6-bis(4-aminophenyl)methylpiperazine-2,5-dione, identified by the CAS number CAS No. 63808-86-6, represents a promising candidate in pharmaceutical research due to its unique structural features and diverse biological activities. Ongoing studies continue to uncover new potential applications and refine our understanding of its pharmacological properties. As research progresses, this compound is poised to play a significant role in the development of novel therapeutic agents.